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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of SBI-115
in cell culture experiments. SBI-115 is a potent and selective antagonist of the G protein-

coupled bile acid receptor 1 (GPBAR1), also known as TGR5[1][2]. By blocking TGR5, SBI-115
inhibits the downstream Gs protein-mediated signaling cascade, preventing the accumulation

of cyclic AMP (cAMP)[3][4]. This mechanism makes SBI-115 a valuable tool for studying bile

acid-mediated metabolic and immune pathways, and it has shown potential in preclinical

models of polycystic liver disease and certain cancers[2][3].

Data Presentation: Solubility and Storage of SBI-115
Proper dissolution and storage of SBI-115 are critical for obtaining reliable and reproducible

experimental results. The following table summarizes the solubility of SBI-115 in various

solvents and provides recommended storage conditions.
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Parameter Solvent/Condition Value Source

Solubility DMSO
68 mg/mL (199.54

mM)
[5]

100 mg/mL (293.44

mM) (ultrasonication

may be needed)

[6]

150 mg/mL (440.17

mM) (sonication is

recommended)

[7]

2 mg/mL (clear

solution)
[4]

Water Insoluble [5]

Ethanol Insoluble [5]

Acetonitrile Soluble [1]

Storage (Powder) -20°C ≥ 3 years [5][6][7]

4°C 2 years [6]

Storage (Stock

Solution in DMSO)
-80°C 1 year [5][7]

-20°C 1 month [5][6]

Note: It is crucial to use fresh, anhydrous DMSO for preparing stock solutions, as moisture can

reduce the solubility of SBI-115[5]. To avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller volumes for storage[5].

Experimental Protocols
Protocol 1: Preparation of a High-Concentration SBI-115
Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of SBI-115, which can

be further diluted to the desired working concentration for cell culture experiments.
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Materials:

SBI-115 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Optional: Water bath sonicator

Procedure:

Pre-warm DMSO: Briefly warm the anhydrous DMSO to room temperature.

Weigh SBI-115: Accurately weigh the desired amount of SBI-115 powder in a sterile

microcentrifuge tube.

Add DMSO: Add the calculated volume of DMSO to the tube to achieve the desired stock

concentration (e.g., 100 mM).

Dissolve: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, use a water bath sonicator to aid dissolution[6][7]. Ensure the final solution is

clear.

Sterilization: While not always necessary for a DMSO stock, if required, filter the solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year) or at

-20°C for short-term storage (up to 1 month)[5][6][7].

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the SBI-115 stock solution to the final working concentration

in cell culture medium.
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Materials:

SBI-115 stock solution (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the SBI-115 stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your cell culture experiment. For example, to prepare 1 mL of a

100 µM working solution from a 100 mM stock, you would need 1 µL of the stock solution.

Serial Dilution (Recommended): To ensure accurate and homogeneous mixing, it is

recommended to perform a serial dilution.

First, prepare an intermediate dilution by adding a small volume of the stock solution to a

larger volume of cell culture medium.

Then, add the appropriate volume of the intermediate dilution to your final culture volume.

Final Dilution: Add the calculated volume of the SBI-115 stock or intermediate dilution to the

cell culture medium. Mix gently by pipetting or inverting the tube.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

SBI-115) to an equivalent volume of cell culture medium. This is crucial to account for any

effects of the solvent on the cells. The final concentration of DMSO in the culture medium

should typically be kept below 0.5% to avoid toxicity.

Immediate Use: Use the freshly prepared working solution immediately for your cell culture

experiments.
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SBI-115 Mechanism of Action: TGR5 Signaling Pathway
Inhibition

SBI-115 Mechanism of Action
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Caption: SBI-115 acts as an antagonist to the TGR5 receptor, blocking bile acid-induced

signaling.
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Experimental Workflow: Dissolving SBI-115 for Cell
Culture

Workflow for SBI-115 Dissolution and Use

Stock Solution Preparation

Working Solution Preparation

Cell Culture Experiment

1. Weigh SBI-115 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -80°C or -20°C

6. Thaw Stock Solution

7. Dilute in Cell Culture Medium

8. Treat Cells with Working Solution

10. Incubate and Analyze

9. Include Vehicle Control (DMSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1681503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681503?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/39168/sbi-115
https://en.wikipedia.org/wiki/SBI-115
https://www.medkoo.com/products/34076
https://www.sigmaaldrich.com/US/en/product/sigma/sml4294
https://www.selleckchem.com/products/sbi-115.html
https://www.medchemexpress.com/SBI-115.html
https://www.targetmol.com/compound/sbi-115
https://www.benchchem.com/product/b1681503#how-to-dissolve-sbi-115-for-cell-culture-experiments
https://www.benchchem.com/product/b1681503#how-to-dissolve-sbi-115-for-cell-culture-experiments
https://www.benchchem.com/product/b1681503#how-to-dissolve-sbi-115-for-cell-culture-experiments
https://www.benchchem.com/product/b1681503#how-to-dissolve-sbi-115-for-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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